Cas no 67907-59-9 (Benzenemethanamine, N-[(3-chlorophenyl)methylene]-)

• Product Name: Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
• CAS No: 67907-59-9
• MF: C₁₄H₁₂ClN
• MW: 229.704782485962
• CID: 393948
• PubChem ID: 11514148
• Update Time: 2025-04-19

Benzenemethanamine, N-[(3-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[(3-chlorophenyl)methylene]-
• N-benzyl-1-(3-chlorophenyl)methanimine
• DTXSID10467862
• 67907-59-9

• Inchi： 1S/C14H12ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,11H,10H2/b16-11+
• InChI Key： NODJKHFCKDSWNG-LFIBNONCSA-N
• SMILES： ClC1=CC=CC(=C1)/C=N/CC1C=CC=CC=1

Computed Properties

• Exact Mass: 229.0658271g/mol
• Monoisotopic Mass: 229.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.4Ų